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Compound of Interest

Compound Name: Sporidesmolide II

Cat. No.: B610951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sporidesmolide II is a cyclic depsipeptide, a class of secondary metabolites produced by the

fungus Pithomyces chartarum. As a member of the sporidesmolide family, it shares a common

structural framework with other related compounds isolated from this fungal species. This

document provides a comprehensive overview of the initial characterization of Sporidesmolide
II, detailing its physicochemical properties, structural elucidation, and what is known of its

biological activity. The information presented herein is intended to serve as a foundational

resource for researchers engaged in natural product chemistry, mycology, and the development

of novel therapeutic agents.

Physicochemical and Structural Characterization
Sporidesmolide II is distinguished by its specific molecular composition and stereochemistry,

which dictate its physical and chemical properties. It is also known by the systematic name 2-

D-Alloisoleucine sporidesmolide I, indicating its structural relationship to Sporidesmolide I.

Table 1: Physicochemical Properties of Sporidesmolide
II
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Property Value Reference

Molecular Formula C₃₄H₆₀N₄O₈ [1]

Molecular Weight 652.86 g/mol [1]

Melting Point 228-230 °C [1]

Specific Rotation [α]D²⁰ = -195° (c=0.6, CHCl₃) [1]

CAS Registry Number 3200-75-7 [1]

The structure of Sporidesmolide II is a cyclic hexadepsipeptide, meaning it is composed of six

alternating amino acid and α-hydroxy acid residues linked by amide and ester bonds. The

constituent residues of Sporidesmolide II are D-alloisoleucine, L-valine, L-leucine, L-N-

methylleucine, L-2-hydroxy-isovaleric acid, and L-2-hydroxy-isovaleric acid. The

stereochemistry of the constituent residues is believed to be the same as that of the related

sporidesmolides IV and V.

Experimental Protocols
Isolation and Purification of Sporidesmolides
The general procedure for the extraction and initial purification of the total sporidesmolide

fraction from cultures of Pithomyces chartarum is outlined below. It should be noted that further

chromatographic steps are necessary to isolate pure Sporidesmolide II.

Workflow for Sporidesmolide Extraction
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Caption: General workflow for the extraction and purification of Sporidesmolide II.
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Culturing:Pithomyces chartarum is cultured on a suitable medium, such as potato carrot

broth, to promote growth and sporulation.

Extraction: The dried mycelial felts are briefly washed with chloroform to extract the lipophilic

sporidesmolides from the spore surface.

Purification: The chloroform extract is evaporated to yield a crude mixture of

sporidesmolides. Pure Sporidesmolide II is then isolated from this mixture using

chromatographic techniques, such as high-performance liquid chromatography (HPLC).

Structural Elucidation Methodologies
The determination of the chemical structure of Sporidesmolide II involves a combination of

spectroscopic techniques and chemical degradation methods.

Logical Flow for Structure Elucidation
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Caption: Methodological approach for the structural elucidation of Sporidesmolide II.

Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine the

precise molecular weight and elemental composition of the molecule. Fragmentation

patterns observed in tandem MS (MS/MS) experiments provide information about the

sequence of the amino and hydroxy acid residues.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (e.g., COSY,

HMQC, HMBC) NMR experiments are used to identify the individual spin systems of the

amino and hydroxy acid residues and to establish the connectivity between them, thus
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confirming the sequence. Comparative analysis of the ¹³C NMR spectra with related

sporidesmolides can provide insights into the stereochemistry.

Hydrolysis and Chiral Analysis: Acid or base hydrolysis of the depsipeptide breaks the amide

and ester bonds, releasing the constituent amino acids and hydroxy acids. These can then

be identified and their stereochemistry determined by comparison with authentic standards

using techniques such as chiral gas chromatography or HPLC.

Biological Activity
The biological activity of Sporidesmolide II has not been extensively characterized. Early

studies on the crude mixture of sporidesmolides from P. chartarum suggested little to no

antibiotic activity. However, the broader class of cyclic depsipeptides is known to exhibit a wide

range of biological activities, including antimicrobial and cytotoxic effects. Further investigation

is required to determine the specific bioactivity profile of pure Sporidesmolide II. There is

currently no information available regarding any specific signaling pathways or mechanisms of

action for Sporidesmolide II.

Conclusion
Sporidesmolide II is a cyclic depsipeptide with a defined chemical structure and

physicochemical properties. This document has summarized the foundational knowledge

regarding its characterization, including methods for its isolation and structural determination.

While its biological activity remains largely unexplored, its classification as a cyclic depsipeptide

suggests potential for interesting pharmacological properties. This technical guide serves as a

starting point for further research into this and other related natural products, which may hold

promise for future drug discovery and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Initial Characterization of Sporidesmolide II: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610951#initial-characterization-of-sporidesmolide-ii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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